Cas no 302949-74-2 (2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 302949-74-2
• MF: C₂₀H₂₄BrNO₄
• MW: 422.312865257263
• CID: 5435170
• Update Time: 2025-10-16

2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide

• Inchi： 1S/C20H24BrNO4/c1-20(2,3)15-10-13(21)6-9-17(15)26-12-19(23)22-16-8-7-14(24-4)11-18(16)25-5/h6-11H,12H2,1-5H3,(H,22,23)
• InChI Key： ROFTURPEBCFCCD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)COC1=CC=C(Br)C=C1C(C)(C)C

Additional information on 2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide

2-(4-Bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide

The compound CAS No 302949-74-2, also known as 2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of CAS No 302949-74-2 is characterized by a complex arrangement of functional groups, including a bromine atom, tert-butyl group, and methoxy substituents. These groups contribute to its stability, solubility, and reactivity. The presence of the bromine atom at the para position of the phenoxy ring suggests potential electron-withdrawing effects, which could influence its interaction with biological systems. Similarly, the tert-butyl group adds steric bulk, potentially enhancing its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 302949-74-2. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve yield but also ensure the purity of the final product, which is critical for its application in pharmaceutical research.

In terms of biological activity, CAS No 302949-74-2 has been studied for its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, making them attractive targets for drug development. Preliminary studies suggest that this compound exhibits selective inhibition against certain kinases, which could be beneficial in treating conditions such as cancer and inflammatory diseases.

Moreover, the compound's methoxy substituents at the 2 and 4 positions of the phenyl ring contribute to its lipophilicity and bioavailability. These properties are essential for designing drugs that can effectively penetrate biological membranes and reach their target sites. Recent research has also explored the use of CAS No 302949-74-2 as a precursor for more complex molecules, further expanding its utility in medicinal chemistry.

The environmental impact of CAS No 302949-74-2 is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which is promising for reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No 302949-74-2, or 2-(4-bromo-2-tert-butylphenoxy)-N-(2,4-dimethoxyphenyl)acetamide, represents a significant advancement in organic synthesis and pharmacology. Its unique structure and promising biological activities make it a valuable compound for both academic research and industrial applications. As research continues to unfold, this compound has the potential to contribute significantly to the development of novel therapeutic agents.